(3-Methylphenyl)methanethiol
Overview
Description
(3-Methylphenyl)methanethiol, also known as 3-MPT, is an organic sulfur compound with a variety of uses in the scientific and industrial fields. It is a colorless liquid with a strong odor and a molecular formula of C7H8S. 3-MPT is used in the synthesis of a variety of compounds, as a catalyst, and as a reagent in various types of reactions. It is also used in the production of pharmaceuticals, fragrances, and flavorings, and in the production of rubber and plastics.
Scientific Research Applications
Cancer Biomarker Research
(3-Methylphenyl)methanethiol: has been identified as a potential biomarker in cancer diagnosis. It is a volatile sulfur compound (VSC) that can be detected in the breath, body fluids, and excretions of cancer patients . The presence of this compound, along with other VSCs, contributes to the characteristic odor associated with certain types of cancer and may serve as a non-invasive diagnostic tool.
Sulfur Metabolism Studies
This compound plays a significant role in the study of sulfur metabolism within the human body. It is produced by gut bacteria from dietary methionine and is involved in various enzymatic and non-enzymatic reactions in cancer cells . Understanding its metabolism can provide insights into the dysregulation of sulfur pathways in diseases like cancer.
Microbiome Research
Methanethiol: , including its derivatives like (3-Methylphenyl)methanethiol , is produced by certain strains of gut bacteria. Research into these compounds can help elucidate the role of the microbiome in colorectal carcinoma (CRC) patients, where methanethiol-producing strains such as Fusobacterium nucleatum are highly abundant .
Enzymatic Function Analysis
The degradation of (3-Methylphenyl)methanethiol is catalyzed by the enzyme selenium-binding protein 1 (SELENBP1), which is often downregulated in tumor tissues. Studying this enzymatic pathway can provide valuable information on the tumor suppressor functions of SELENBP1 and its link to clinical outcomes .
Metabolic Adaptation in Tumors
Tumor cells exhibit metabolic adaptations that result in elevated levels of VSCs like (3-Methylphenyl)methanethiol . Research into these adaptations can shed light on the metabolic demands and stress resilience of cancer cells, offering potential therapeutic targets .
Chemical Synthesis and Industrial Applications
While not directly related to scientific research, (3-Methylphenyl)methanethiol can be used in chemical synthesis processes. Its structural properties allow it to serve as a building block for more complex chemical compounds, which can have various industrial applications .
Mechanism of Action
Target of Action
The primary target of (3-Methylphenyl)methanethiol is the enzyme methanethiol oxidase (MTO) , which is a part of the selenium-binding protein 1 (SELENBP1) . SELENBP1 is considered a tumor suppressor and is often downregulated in tumor tissues .
Mode of Action
(3-Methylphenyl)methanethiol interacts with its target, MTO, by serving as a substrate for the enzyme. The MTO activity of SELENBP1 rapidly degrades methanethiol . When selenbp1 is downregulated, as often seen in tumor tissues, the degradation of methanethiol is impaired, leading to elevated levels of methanethiol .
Biochemical Pathways
Methanethiol is involved in the sulfur metabolism pathway. Dysregulation of this pathway, leading to elevated levels of volatile sulfur compounds (VSCs) like methanethiol, has been observed in cancer patients . Methanethiol can be produced through non-enzymatic reactions, such as a Maillard reaction between glucose and methionine, two metabolites enriched in cancer cells . It can also result from enzymatic methanethiol production in mitochondria .
Pharmacokinetics
Its molecular weight of 138233 suggests that it may have good bioavailability due to its small size
Result of Action
The result of the action of (3-Methylphenyl)methanethiol is an increase in the levels of methanethiol, particularly in the context of cancer. This increase contributes to the scent of cancer as part of the cancer-associated signature combination of volatile organic compounds (VOCs) that are increasingly being exploited for non-invasive early cancer diagnosis .
Action Environment
It is known that gut bacteria are a major exogenous source of exposure to methanethiol, with methanethiol-producing strains such as fusobacterium nucleatum highly abundant in the gut microbiome of colorectal carcinoma (crc) patients
properties
IUPAC Name |
(3-methylphenyl)methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10S/c1-7-3-2-4-8(5-7)6-9/h2-5,9H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNAZUQUHTIOEHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20384218 |
Source
|
| Record name | (3-methylphenyl)methanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20384218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25697-56-7 |
Source
|
| Record name | (3-methylphenyl)methanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20384218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-methylphenyl)methanethiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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